Cas no 62345-17-9 (2,3,6-Trimethoxynaphthalene-1,4-dione)

• Product Name: 2,3,6-Trimethoxynaphthalene-1,4-dione
• CAS No: 62345-17-9
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 448667
• PubChem ID: 13660391
• Update Time: 2025-04-19

2,3,6-Trimethoxynaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3,6-trimethoxy-
• 2,3,6-trimethoxynaphthalene-1,4-dione
• 2,3,6-Trimethoxy-1,4-naphthoquinone
• DTXSID30546047
• 2,3,6-trimethoxy-1,4-dihydronaphthalene-1,4-dione
• 6-Methoxy-2,3-dimethoxy-1,4-naphthoquinone
• 62345-17-9
• SCHEMBL9313046
• 2,3,6-Trimethoxynaphthalene-1,4-dione

• Inchi： 1S/C13H12O5/c1-16-7-4-5-8-9(6-7)11(15)13(18-3)12(17-2)10(8)14/h4-6H,1-3H3
• InChI Key： YFUPODDBGOIXKI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C2C=CC(=CC=2C1=O)OC)=O)OC

Computed Properties

• Exact Mass: 248.06846
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones